Cas no 2624109-54-0 ((3R)-3-(dimethylamino)butanoic acid)

• Product Name: (3R)-3-(dimethylamino)butanoic acid
• CAS No: 2624109-54-0
• Molecular Formula: C₆H₁₃NO₂
• Molecular Weight: 131.172921895981
• MDL: MFCD33509491
• CID: 5639074
• PubChem ID: 22803722

(3R)-3-(dimethylamino)butanoic acid Properties

Names and Identifiers

• SCHEMBL103866
• (3R)-3-(dimethylamino)butanoic acid
• EN300-27754140
• 2624109-54-0
• Butanoic acid, 3-(dimethylamino)-, (3R)-

• MDL： MFCD33509491
• InChIKey： SURVRMRLLSFWHA-RXMQYKEDSA-N
• Inchi： 1S/C6H13NO2/c1-5(7(2)3)4-6(8)9/h5H,4H2,1-3H3,(H,8,9)/t5-/m1/s1
• SMILES： C(O)(=O)C[C@H](N(C)C)C

Computed Properties

• Exact Mass: 131.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.094628657g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 199.3±23.0 °C(Predicted)
• pka: 3.68±0.16(Predicted)
• Density: 1.010±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates